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Introduction
Rutin, a ubiquitous flavonoid glycoside found in a variety of plants, is well-regarded for its

antioxidant, anti-inflammatory, and vasoprotective properties. However, its therapeutic potential

is often hampered by poor water solubility and low oral bioavailability.[1][2] To address these

limitations, synthetic modifications of the rutin molecule have been explored. 2-Ethylrutoside
is a semi-synthetic derivative of rutin, created through the ethylation of one of its hydroxyl

groups. This modification is intended to alter the physicochemical properties of the parent

compound, potentially leading to enhanced bioavailability and modified biological activity. This

technical guide provides a comprehensive overview of 2-Ethylrutoside, consolidating available

data on its chemical properties, synthesis, biological activities, and underlying mechanisms of

action.

Chemical Properties and Synthesis
2-Ethylrutoside is structurally similar to rutin, with the key difference being the presence of an

ethyl group. The IUPAC name for 2-Ethylrutoside is 2-(3,4-dihydroxyphenyl)-5-ethoxy-7-

hydroxy-3-[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-

methyloxan-2-yl]oxymethyl]oxan-2-yl]oxy]chromen-4-one.

Table 1: Comparison of Chemical Properties: Rutin vs. 2-Ethylrutoside
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Property Rutin (Trihydrate) 2-Ethylrutoside

Molecular Formula C₂₇H₃₀O₁₆ · 3H₂O C₂₉H₃₄O₁₆

Molecular Weight 664.57 g/mol 638.57 g/mol

Appearance Pale yellow crystalline powder
Not specified in available

literature

Solubility
Poorly soluble in water, soluble

in pyridine, formamide

Expected to have increased

lipophilicity

Experimental Protocol: Synthesis of 2-Ethylrutoside
A general method for the selective O-alkylation of flavonoids can be adapted for the synthesis

of 2-Ethylrutoside from rutin. This procedure typically involves the protection of more reactive

hydroxyl groups, followed by ethylation of the desired hydroxyl group, and subsequent

deprotection.

Materials:

Rutin

Anhydrous N,N-Dimethylformamide (DMF)

Potassium carbonate (K₂CO₃)

Ethyl iodide (C₂H₅I)

Dichloromethane (CH₂Cl₂)

Methanol (CH₃OH)

Silica gel for column chromatography

Appropriate solvent system for chromatography (e.g., a gradient of dichloromethane and

methanol)

Procedure:
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Dissolution: Dissolve rutin in anhydrous DMF in a round-bottom flask under an inert

atmosphere (e.g., nitrogen or argon).

Addition of Base: Add anhydrous potassium carbonate to the solution. The base will

selectively deprotonate the most acidic hydroxyl groups.

Ethylation: Add ethyl iodide to the reaction mixture. The reaction is typically stirred at room

temperature or slightly elevated temperatures for several hours to overnight. The progress of

the reaction should be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, the mixture is filtered to remove the inorganic salts.

The filtrate is then concentrated under reduced pressure to remove the DMF.

Extraction: The residue is redissolved in a suitable organic solvent like ethyl acetate and

washed with water to remove any remaining DMF and inorganic impurities. The organic layer

is dried over anhydrous sodium sulfate and concentrated.

Purification: The crude product is purified by column chromatography on silica gel using a

suitable solvent system to isolate 2-Ethylrutoside.

Characterization: The structure of the purified 2-Ethylrutoside should be confirmed by

spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Synthesis of 2-Ethylrutoside from Rutin.

Biological Activities
While specific quantitative data for 2-Ethylrutoside is limited in publicly available literature, the

biological activities can be inferred from studies on rutin and its other derivatives. The

ethylation is expected to enhance its lipophilicity, which may influence its antioxidant and anti-

inflammatory properties.

Antioxidant Activity
Rutin exhibits significant antioxidant activity by scavenging free radicals and chelating metal

ions.[3] The antioxidant capacity of flavonoids is closely related to their chemical structure. A

comparative study on rutin and its glycoside derivative showed that modification of the
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glycosidic moiety can alter the antioxidant activity, with the glycoside showing a higher effect in

some assays.[4][5]

Table 2: Comparative Antioxidant Activity (IC₅₀/SC₅₀ Values)

Compound
DPPH Scavenging
Assay (µM)

ABTS Scavenging
Assay (µM)

Reference

Rutin 60.25 ± 0.09 105.43 ± 0.16 [4]

Rutin Glycoside 29.13 ± 0.15 63.21 ± 0.09 [4]

2-Ethylrutoside Data not available Data not available

Anti-inflammatory Activity
Rutin has been shown to exert anti-inflammatory effects by inhibiting the production of pro-

inflammatory mediators such as nitric oxide (NO) and downregulating the expression of

enzymes like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[5][6]

These effects are often mediated through the inhibition of signaling pathways like NF-κB.[7][8]

A study comparing rutin and its glycoside derivative found they had similar effects on the levels

of NO, prostaglandin E2 (PGE₂), and pro-inflammatory cytokines like TNF-α and IL-6 in RAW

264.7 cells.[4][5]

Table 3: Comparative Anti-inflammatory Activity in LPS-stimulated RAW 264.7 cells
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Compound

NO
Production
Inhibition
(IC₅₀)

PGE₂
Production
Inhibition

TNF-α
Production
Inhibition

IL-6
Production
Inhibition

Reference

Rutin

Similar to

Rutin

Glycoside

Similar to

Rutin

Glycoside

Similar to

Rutin

Glycoside

Similar to

Rutin

Glycoside

[4][5]

Rutin

Glycoside

Similar to

Rutin

Similar to

Rutin

Similar to

Rutin

Similar to

Rutin
[4][5]

2-

Ethylrutoside

Data not

available

Data not

available

Data not

available

Data not

available

Mechanism of Action: Modulation of Signaling
Pathways
The anti-inflammatory effects of flavonoids like rutin are often attributed to their ability to

modulate key intracellular signaling pathways involved in the inflammatory response, primarily

the NF-κB and MAPK pathways.

NF-κB Signaling Pathway
The Nuclear Factor-kappa B (NF-κB) is a crucial transcription factor that regulates the

expression of numerous genes involved in inflammation and immunity.[9] In resting cells, NF-

κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-

inflammatory signals like lipopolysaccharide (LPS), IκB is phosphorylated and degraded,

allowing NF-κB to translocate to the nucleus and activate the transcription of target genes,

including those for iNOS, COX-2, TNF-α, and IL-6.[9] Rutin has been shown to inhibit NF-κB

activation, thereby suppressing the downstream inflammatory cascade.[7][8] It is plausible that

2-Ethylrutoside shares this mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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